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Compound of Interest

Compound Name: 4-Methoxy-3-nitroaniline

Cat. No.: B184566 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Methoxy-3-nitroaniline

Introduction
4-Methoxy-3-nitroaniline, with the CAS number 577-72-0, is an organic chemical compound

that serves as a significant intermediate in the synthesis of various dyes and pigments.[1] It is

also noted for its potential anti-tumor and anti-inflammatory effects.[2][3][4] Structurally, it is a

substituted aniline, a class of compounds widely used in the chemical industry. This guide

provides a comprehensive overview of its physical properties, the experimental methods for

their determination, and a visualization of its synthesis workflow, tailored for researchers,

scientists, and professionals in drug development.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 4-Methoxy-3-nitroaniline are

summarized in the table below. These properties are crucial for its handling, application, and

further research.
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Property Value Source

Molecular Formula C₇H₈N₂O₃ [2][5]

Molecular Weight 168.15 g/mol

Appearance
Orange-red or yellow

crystalline solid; Dark red solid
[1][2]

Melting Point 114-118 °C or 46-47 °C [5]

Boiling Point
356.9 °C at 760 mmHg

(Predicted: 356.9±22.0 °C)
[5]

Density 1.318±0.06 g/cm³ (Predicted) [5]

Solubility
Slightly soluble in Acetonitrile

and Chloroform
[5]

pKa 3.33±0.10 (Predicted) [5]

Storage
Store at 2-8 °C under inert

gas, protected from light
[5]

Experimental Protocols
The determination of the physical properties of organic compounds like 4-Methoxy-3-
nitroaniline involves standardized laboratory procedures.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid.[6]

[7]

Apparatus:

Melting point apparatus (e.g., Vernier Melt Station or similar)[6]

Capillary tubes (closed at one end)

Spatula

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB9462814_EN.htm
https://www.chemicalbook.com/price-india/4-METHOXY-3-NITROANILINE.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-3-nitroaniline
https://m.chemicalbook.com/ProductChemicalPropertiesCB9462814_EN.htm
https://www.chemicalbook.com/price-india/4-METHOXY-3-NITROANILINE.htm
https://www.chemicalbook.com/price-india/4-METHOXY-3-NITROANILINE.htm
https://www.chemicalbook.com/price-india/4-METHOXY-3-NITROANILINE.htm
https://www.chemicalbook.com/price-india/4-METHOXY-3-NITROANILINE.htm
https://www.chemicalbook.com/price-india/4-METHOXY-3-NITROANILINE.htm
https://www.chemicalbook.com/price-india/4-METHOXY-3-NITROANILINE.htm
https://www.benchchem.com/product/b184566?utm_src=pdf-body
https://www.benchchem.com/product/b184566?utm_src=pdf-body
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://www.scribd.com/document/216498839/Experiment-7-3
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mortar and pestle

Procedure:

A small sample of dry 4-Methoxy-3-nitroaniline is finely powdered using a mortar and

pestle.

The powdered sample is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.[7]

The sample is heated at a steady and slow rate.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the end

of the melting range.[7]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor.[6]

Apparatus:

Simple distillation apparatus (round-bottom flask, condenser, thermometer, receiving flask)[6]

Heating mantle

Boiling chips

Procedure:

A sample of 4-Methoxy-3-nitroaniline is placed in a round-bottom flask with a few boiling

chips to ensure smooth boiling.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm of the distillation head to accurately measure the temperature of the
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vapor.[6]

The sample is heated gently.

As the liquid boils, the vapor rises and surrounds the thermometer bulb.

The temperature at which the vapor temperature stabilizes while the liquid is distilling is

recorded as the boiling point.[6]

Solubility Testing
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.[8]

Apparatus:

Test tubes

Vortex mixer or stirring rods

Spatula

Procedure:

A small, measured amount of 4-Methoxy-3-nitroaniline (e.g., 20-30 mg) is placed into a

series of test tubes.[9]

A measured volume of a specific solvent (e.g., 1 mL of acetonitrile, chloroform, water, etc.) is

added to each test tube.[9]

The mixture is agitated using a vortex mixer or by stirring to promote dissolution.

The mixture is observed to determine if the solid dissolves completely, partially, or not at all.

The process can be repeated with gentle heating to observe any change in solubility with

temperature.

Synthesis Workflow
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A common method for the synthesis of 4-Methoxy-3-nitroaniline involves the methylation of 2-

Nitro-4-aminophenol.[2][3][10] The following diagram illustrates the key steps in this process.

Start Materials:
2-Nitro-4-aminophenol

Cesium Carbonate
Iodomethane
Acetonitrile

Reaction Mixture:
Reflux for 5 hours

Mix Cool to
Room Temperature

Filtration to remove
insoluble solids

Concentrate filtrate
under reduced pressure

Filtrate
Purification by

Fast Column Chromatography
(Eluent: Chloroform)

Crude Product
Final Product:

4-Methoxy-3-nitroaniline
(Red Oil)

Purified Product

Click to download full resolution via product page

Caption: Synthesis of 4-Methoxy-3-nitroaniline.

Spectral Data
Spectral analysis is essential for the structural elucidation and confirmation of 4-Methoxy-3-
nitroaniline.

¹H NMR Spectroscopy
The structure of the synthesized product is typically confirmed by ¹H NMR.[2][3]

Experimental Data:

Solvent: DMSO-d₆

Chemical Shifts (δ):

7.09-7.03 (m, 2H)

6.87 (d, J=3Hz, 1H)

5.21 (bs, 2H)

3.77 (s, 3H)[2][3]

High-Resolution Mass Spectrometry (HRMS)
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HRMS provides a highly accurate mass measurement, which helps in confirming the elemental

composition.

Experimental Data:

Technique: Electron Ionization (EI)

m/z: 168.0497 (M+1)[2][3]

This data corresponds to the calculated elemental composition of C₇H₈N₂O₃.[2][3]

Conclusion
This technical guide has provided a detailed overview of the physical properties of 4-Methoxy-
3-nitroaniline, along with the experimental protocols for their determination. The tabulated

data offers a quick reference for researchers, while the detailed methodologies provide a basis

for experimental work. The visualization of the synthesis workflow and the inclusion of spectral

data further contribute to a comprehensive understanding of this compound, which is valuable

for its application in scientific research and industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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